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Compound of Interest

Compound Name: lomorinic acid

Cat. No.: B15348878

Disclaimer: The information provided herein is based on the safety data for lopronic Acid, a
likely synonym for lomorinic Acid. Researchers should always consult their institution's
specific safety guidelines and local regulations before handling or disposing of any chemical.

This guide provides essential safety and logistical information for the proper disposal of
lomorinic Acid, tailored for researchers, scientists, and drug development professionals.
Following these procedures is critical to ensure laboratory safety and environmental

compliance.

I. Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of lomorinic Acid is
fundamental to its safe handling and disposal. The following table summarizes key quantitative

data.
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Property Value Source

Chemical Formula C11H12I3NO2 TCI Chemicals

Physical State Solid (Crystal - Powder) TCI Chemicals
White to Slightly Pale Yellow- )

Color TCI Chemicals
Red

Melting Point 153°C TCI Chemicals

o Category 4 (Harmful if ) _

Acute Toxicity (Oral) Sigma-Aldrich[1]
swallowed)

CAS Number 96-83-3 Sigma-Aldrich[1]

Il. Hazard Identification and Personal Protective
Equipment (PPE)

lomorinic Acid is classified as harmful if swallowed.[1][2] Appropriate personal protective
equipment must be worn at all times when handling this substance to minimize exposure risk.

» Eye Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-
approved goggles.[1]

» Hand Protection: Handle with chemical-resistant gloves. Gloves must be inspected prior to
use and disposed of in accordance with good laboratory practices.[1]

» Skin and Body Protection: Wear a lab coat. For larger quantities or where there is a risk of
significant exposure, additional protective clothing may be necessary.

o Respiratory Protection: Ensure adequate ventilation. If dust is generated, a NIOSH-approved
respirator for dusts should be used.

lll. Experimental Protocol: Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent contamination
and exposure.
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o Evacuate the Area: If the spill is large or in a poorly ventilated area, evacuate all non-
essential personnel.

e Ensure Proper PPE: Before attempting to clean the spill, ensure you are wearing the
appropriate personal protective equipment as outlined in Section II.

o Contain the Spill: For a solid spill, carefully sweep up the material to avoid creating dust and
place it in a designated, labeled waste container.

o Decontaminate the Area: Once the bulk of the material has been removed, decontaminate
the area with a suitable cleaning agent.

o Dispose of Cleaning Materials: All materials used for cleaning the spill (e.g., wipes,
absorbent pads) should be disposed of as hazardous waste.

IV. Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
lomorinic Acid.
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Tomorinic Acid Disposal Workflow

Is the waste contaminated with other hazardous materials?
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(Store in a designated hazardous waste accumulation area away from incompatible materials)

;
( )

End: Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for lomorinic Acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15348878#iomorinic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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